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yl)methyl)morpholine

Cat. No.: B12079662

Get Quote

Executive Summary: The Bivalent Pharmacophore
The indole-morpholine scaffold represents a privileged structural motif in medicinal chemistry,

distinguished by its ability to bridge lipophilic receptor pockets with solvent-exposed hydrophilic

domains. The indole core (benzopyrrole) provides a rigid, electron-rich aromatic system

capable of

-

stacking and hydrogen bonding, while the morpholine moiety acts as a critical solubility
modulator and hydrogen bond acceptor.

This guide analyzes the evolution of this scaffold from its serendipitous discovery in the search

for non-opioid analgesics (the Sterling-Winthrop era) to its current utility in targeted oncology

(PI3K/mTOR inhibition).

Historical Discovery: The Sterling-Winthrop Era
The history of the indole-morpholine class is anchored in the early 1990s work by Sterling Drug

(later Sterling-Winthrop). Researchers sought novel anti-inflammatory agents (NSAID
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alternatives) but discovered a class of compounds with potent cannabinoid receptor activity—

structurally distinct from the classical tricyclic cannabinoids (e.g., THC).

The Aminoalkylindole Breakthrough
The pivotal discovery was WIN 55,212-2, which established the aminoalkylindole

pharmacophore. However, it was the subsequent analogue, JWH-200 (WIN 55,225), that

explicitly cemented the indole-morpholine connection.

Compound: JWH-200 (1-(2-morpholin-4-ylethyl)indol-3-yl)-naphthalen-1-ylmethanone.

Significance: It demonstrated that a flexible alkyl-morpholine chain at the indole

position could retain high affinity for the CB1 receptor (

nM) while significantly altering pharmacokinetic properties compared to rigid analogues.

Mechanistic Causality: The morpholine ring mimics the spatial occupancy of the alkyl side

chains found in traditional cannabinoids but adds a polar handle, altering the logP and blood-

brain barrier (BBB) penetration profile.

Structure-Activity Relationship (SAR) Data
The following table summarizes the critical SAR findings from the early JWH series,

highlighting the impact of the morpholine linker length on receptor affinity.
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Compound

Indole
Substituent (

)

C3 Substituent
CB1 Affinity (

, nM)

Functional
Potency (

, nM)

JWH-200
2-

morpholinoethyl
1-naphthoyl 42 ± 5 120

Analogue A
3-

morpholinopropyl
1-naphthoyl 185 ± 15 450

Analogue B
N-methyl (no

morpholine)
1-naphthoyl >10,000 Inactive

WIN 55,212-2
(Morpholino)ethyl

-dihydro
Different Core 1.9 25

Data synthesized from Huffman et al. and Sterling Drug patent literature.

Mechanistic Signaling Pathways
The indole-morpholine agonists (like JWH-200) function primarily through G-protein coupled

receptors (GPCRs). Upon binding the CB1 receptor, they induce a conformational change that

dissociates the

protein heterotrimer.

Visualization: CB1 Receptor Signal Transduction
The following diagram illustrates the downstream cascade triggered by the indole-morpholine

ligand.
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Figure 1: Signal transduction pathway for indole-morpholine CB1 agonists. Note the bifurcation

at the G-protein level affecting both cAMP and MAPK pathways.

Modern Application: Kinase Inhibition (Oncology)
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In modern drug development, the indole-morpholine scaffold has evolved beyond CNS targets.

It is now a staple in designing Type I ATP-competitive inhibitors for kinases such as PI3K and

mTOR.

The Design Logic: The indole ring occupies the adenine binding pocket (hinge region), while

the morpholine ring extends towards the solvent front or interacts with the ribose-binding

pocket.

Solubility: The morpholine oxygen provides a critical hydrogen bond acceptor, while the basic

nitrogen (pKa ~8.3) improves aqueous solubility, a common failure point for pure indole

lipophiles.

Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols utilize standard, self-

validating methodologies.

Protocol A: Regioselective Synthesis of N-
Morpholinoethyl Indoles
Objective: Synthesize the JWH-200 core via

-alkylation. This protocol avoids

-alkylation artifacts by controlling base strength and temperature.

Reagents:

Indole-3-ketone derivative (or 3-(1-naphthoyl)indole)[1]

4-(2-Chloroethyl)morpholine hydrochloride

Sodium Hydride (NaH), 60% dispersion in mineral oil

Dimethylformamide (DMF), anhydrous

Step-by-Step Methodology:
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Activation: In a flame-dried round-bottom flask under Argon, dissolve the indole derivative

(1.0 eq) in anhydrous DMF (0.1 M concentration).

Deprotonation: Cool to 0°C. Add NaH (1.2 eq) portion-wise over 15 minutes. Critical:

Observe hydrogen gas evolution. Stir at 0°C for 30 minutes until gas evolution ceases

(indicates formation of the indolyl anion).

Free Basing the Electrophile: Separately, neutralize 4-(2-chloroethyl)morpholine HCl with

saturated NaHCO3, extract the free base into ether, dry, and concentrate immediately before

use (to prevent dimerization).

Alkylation: Add the fresh chloroethylmorpholine free base (1.2 eq) dropwise to the indolyl

anion solution at 0°C.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 12 hours.

Validation (TLC): Monitor using 5% MeOH in DCM. The product will be significantly more

polar than the starting indole.

Workup: Quench with ice water. Extract with Ethyl Acetate (3x). Wash organics with LiCl (5%

aq) to remove DMF. Dry over MgSO4.

Visualization: Synthesis Workflow
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Figure 2: Synthetic route for N-alkylation. The critical step is the generation of the indolyl anion

prior to electrophile addition.

Protocol B: [35S]GTP S Functional Binding Assay
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Objective: Quantify the agonist efficacy of the synthesized indole-morpholine compound at the

CB1 receptor. This assay measures the activation of G-proteins, a direct functional readout.

Membrane Preparation: Use CHO cells stably expressing human CB1 receptors.

Homogenize in ice-cold Tris-HCl buffer.

Incubation: Mix 10

g membrane protein with test compound (10 nM - 10

M) in assay buffer (50 mM Tris-HCl, 3 mM MgCl2, 0.2 mM EGTA, 100 mM NaCl, 0.1% BSA,
pH 7.4).

GDP Loading: Add GDP (10

M) to suppress basal activity.

Tracer Addition: Add [35S]GTP

S (0.1 nM). Total volume: 200

L.

Equilibrium: Incubate at 30°C for 60 minutes.

Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester. Wash 3x

with ice-cold buffer.

Detection: Liquid scintillation counting.

Calculation: Determine

using non-linear regression (GraphPad Prism). Define 100% stimulation using a reference
full agonist (e.g., CP-55,940).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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